Cas no 2413896-87-2 (4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1))

• Product Name: 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1)
• CAS No: 2413896-87-2
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 5415793
• PubChem ID: 146049887
• Update Time: 2025-05-23

4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• [7-(Hydroxymethyl)-2,3,3a,5,6,7a-hexahydro-1H-4,7-epoxyisoindol-4-yl]methanol;hydrochloride
• EN300-7563675
• Z4328104776
• [7-(hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol hydrochloride
• 2413896-87-2
• 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1)

• Inchi： 1S/C10H17NO3.ClH/c12-5-9-1-2-10(6-13,14-9)8-4-11-3-7(8)9;/h7-8,11-13H,1-6H2;1H
• InChI Key： MMFLEMHNZYHDIV-UHFFFAOYSA-N
• SMILES： Cl.O1C2(CO)CCC1(CO)C1CNCC12

Computed Properties

• Exact Mass: 235.0975211g/mol
• Monoisotopic Mass: 235.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų

Additional information on 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1)

Comprehensive Overview of 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1) (CAS No. 2413896-87-2)

The compound 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1) (CAS No. 2413896-87-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the epoxy and dimethanol functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hexahydro-isoindole scaffold could serve as a building block for bioactive compounds targeting neurological and inflammatory diseases.

In recent years, the demand for novel isoindole derivatives has surged due to their relevance in developing therapeutics for conditions like Alzheimer's disease and chronic pain. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize CAS No. 2413896-87-2, ensuring high purity and consistency for research purposes. This aligns with the growing trend of quality-by-design (QbD) approaches in pharmaceutical development.

From an industrial perspective, 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1) is also explored in polymer chemistry. Its epoxy functionality allows for cross-linking reactions, which are critical in creating advanced materials with tailored mechanical properties. Sustainability-driven innovations have further highlighted its role in green chemistry, where researchers aim to minimize waste and energy consumption during synthesis. This resonates with the broader ESG (Environmental, Social, and Governance) goals adopted by many chemical manufacturers.

Another area of interest is the compound's potential in catalysis. The hexahydro-isoindole core can act as a ligand for metal catalysts, facilitating asymmetric synthesis—a key technique for producing enantiomerically pure drugs. This application is particularly relevant given the increasing regulatory emphasis on chiral purity in pharmaceuticals. As such, CAS No. 2413896-87-2 is often discussed in forums focusing on process optimization and scale-up challenges.

Safety and handling protocols for 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1) are well-documented, emphasizing proper storage conditions to maintain stability. While it is not classified as hazardous under standard guidelines, researchers are advised to follow Good Laboratory Practices (GLP) when working with this compound. This precautionary approach aligns with the broader industry shift toward risk-based assessments in chemical management.

In summary, 4,7-Epoxy-1H-isoindole-4,7-dimethanol, hexahydro-, hydrochloride (1:1) (CAS No. 2413896-87-2) represents a multifaceted compound with applications spanning drug development, materials science, and catalysis. Its structural versatility and compatibility with modern synthetic methodologies position it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this molecule, its relevance in addressing contemporary scientific challenges is expected to grow.